Cas no 1361571-40-5 (6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361571-40-5
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919723
• Update Time: 2025-05-21

6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H8Cl3NO3/c14-7-2-3-8(15)13(16)12(7)6-1-4-10(18)17-9(6)5-11(19)20/h1-4H,5H2,(H,17,18)(H,19,20)
• InChI Key： RJFQWTRUTRNUJV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(NC=1CC(=O)O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4

Additional information on 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid

Comprehensive Overview of 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361571-40-5)

The compound 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361571-40-5) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine core, a trichlorophenyl substituent, and an acetic acid moiety, making it a subject of interest for its structural and functional properties. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

One of the key reasons for the growing interest in 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid is its structural similarity to other bioactive pyridine derivatives. These compounds are known for their diverse biological activities, including enzyme inhibition and receptor modulation. The presence of the hydroxy and acetic acid groups enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations. Recent studies have highlighted its potential as a scaffold for designing new small-molecule therapeutics targeting metabolic disorders.

In the context of agrochemical applications, 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid has shown promise as a precursor for developing crop protection agents. Its trichlorophenyl group contributes to its stability and efficacy against plant pathogens. With the increasing demand for sustainable agriculture, this compound is being investigated for its role in creating environmentally friendly pesticides and herbicides. The integration of such advanced chemicals aligns with global trends toward reducing synthetic chemical loads in farming.

The synthesis and characterization of 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid involve sophisticated techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is essential for reproducible research outcomes. Analytical data reveal its stability under various pH conditions, making it suitable for further formulation studies. Researchers are also exploring its metabolic pathways to understand its biodegradability and environmental impact.

From a commercial perspective, the demand for 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid is driven by its versatility in multiple industries. Pharmaceutical companies are leveraging its molecular structure to develop next-generation drugs, while agrochemical firms are focusing on its potential to replace older, less efficient compounds. The compound's CAS No. 1361571-40-5 serves as a unique identifier, facilitating its traceability in global supply chains. This is particularly important for regulatory compliance and quality assurance.

Recent advancements in computational chemistry have further amplified the interest in this compound. In silico modeling techniques, such as molecular docking and QSAR studies, are being employed to predict its interactions with biological targets. These approaches accelerate the discovery process and reduce the need for extensive laboratory testing. As a result, 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid is gaining traction as a lead compound in virtual screening campaigns.

Environmental and safety considerations are also paramount when working with 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to consult safety data sheets (SDS) and adhere to good laboratory practices (GLP) when handling this compound. Its low toxicity profile makes it a favorable candidate for further development.

In conclusion, 6-Hydroxy-3-(2,3,6-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361571-40-5) represents a compelling area of research with broad applications in pharmaceuticals and agrochemicals. Its unique chemical structure, combined with its biological and environmental properties, positions it as a valuable asset in modern science. As research continues to unfold, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.